Cas no 1339623-35-6 (2-cyclopropyl-1,1,1-trifluoropropan-2-amine)

• Product Name: 2-cyclopropyl-1,1,1-trifluoropropan-2-amine
• CAS No: 1339623-35-6
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• MDL: MFCD19599967
• CID: 5168743
• PubChem ID: 56804637
• Update Time: 2026-03-04

2-cyclopropyl-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1,1,1-trifluoropropan-2-amine
• 1-Cyclopropyl-1-(trifluoromethyl)ethylamine
• Cyclopropanemethanamine, α-methyl-α-(trifluoromethyl)-

• MDL： MFCD19599967
• Inchi： 1S/C6H10F3N/c1-5(10,4-2-3-4)6(7,8)9/h4H,2-3,10H2,1H3
• InChI Key： OUONWDBVSAWBDK-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: 1.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2-cyclopropyl-1,1,1-trifluoropropan-2-amine

Research Brief on 2-cyclopropyl-1,1,1-trifluoropropan-2-amine (CAS: 1339623-35-6): Recent Advances and Applications

The compound 2-cyclopropyl-1,1,1-trifluoropropan-2-amine (CAS: 1339623-35-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated amine derivative exhibits unique physicochemical properties due to the strategic incorporation of a cyclopropyl ring and a trifluoromethyl group, making it a valuable building block in drug discovery and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor for novel gamma-aminobutyric acid (GABA) receptor modulators. The researchers utilized 2-cyclopropyl-1,1,1-trifluoropropan-2-amine as a core structural element to develop a series of compounds with improved blood-brain barrier penetration and enhanced metabolic stability. The fluorination pattern was found to significantly influence the compounds' pharmacokinetic properties, with the trifluoromethyl group contributing to increased lipophilicity while maintaining favorable metabolic profiles.

In the area of synthetic methodology, recent advances have been made in the efficient production of 2-cyclopropyl-1,1,1-trifluoropropan-2-amine. A 2024 publication in Organic Process Research & Development described an optimized asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges in stereocontrol. This development is particularly important as the stereochemistry of this amine has been shown to dramatically affect biological activity in several therapeutic applications.

The compound's potential in agrochemical applications has also emerged as an active area of research. Preliminary studies indicate that derivatives of 2-cyclopropyl-1,1,1-trifluoropropan-2-amine exhibit promising insecticidal activity, with the cyclopropyl moiety contributing to target binding and the fluorine atoms enhancing environmental stability. These findings were presented at the 2023 International Conference on Pesticide Chemistry and have spurred further investigation into structure-activity relationships.

From a safety and toxicology perspective, recent in vitro and in vivo studies have provided important data on the compound's pharmacological profile. The fluorinated structure appears to confer favorable metabolic stability without significant bioaccumulation concerns, based on findings published in Chemical Research in Toxicology. However, researchers note that the specific metabolic pathways may vary depending on the final drug structure incorporating this amine.

Looking forward, several pharmaceutical companies have included 2-cyclopropyl-1,1,1-trifluoropropan-2-amine in their development pipelines, particularly for neurological indications. The compound's unique combination of structural features - the rigid cyclopropyl group, the electron-withdrawing trifluoromethyl group, and the amine functionality - provides multiple vectors for structural modification and optimization. Current research efforts are focusing on expanding its applications to additional therapeutic areas, including inflammation and oncology targets.

In conclusion, 2-cyclopropyl-1,1,1-trifluoropropan-2-amine (CAS: 1339623-35-6) represents a versatile and promising scaffold in medicinal chemistry. Recent advances in its synthesis, characterization, and application highlight its growing importance in drug discovery. As research continues to elucidate its full potential, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents across multiple disease areas.